2,2-Dimethyl-4-(phenylethynyl)oxan-4-ol

• CAS No.: 65968-64-1
• Molecular Formula: C15H18O2
• Molecular Weight: 230.30 g/mol
• IUPAC Name: 2,2-dimethyl-4-(2-phenylethynyl)oxan-4-ol
• InChI: InChI=1S/C15H18O2/c1-14(2)12-15(16,10-11-17-14)9-8-13-6-4-3-5-7-13/h3-7,16H,10-12H2,1-2H3
• InChI Key: JGKAQHMSPUKGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)(C#CC2=CC=CC=C2)O)C

Description

2,2-Dimethyl-4-(phenylethynyl)oxan-4-ol is an organic compound characterized by its unique structure, which includes a phenylethynyl group attached to an oxan-4-ol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-4-(phenylethynyl)oxan-4-ol typically involves the reaction of 2,2-dimethyl-4-hydroxyoxane with phenylacetylene under specific conditions. The reaction is usually catalyzed by a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-4-(phenylethynyl)oxan-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ket